1-(1-Benzothiophen-2-yl)butane-1,3-dione

• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• SMILES: CC(=O)CC(=O)C1=CC2=CC=CC=C2S1
• InChI: InChI=1S/C12H10O2S/c1-8(13)6-10(14)12-7-9-4-2-3-5-11(9)15-12/h2-5,7H,6H2,1H3
• InChIKey: QAGGPPCERTZOBU-UHFFFAOYSA-N

Chemical Identity and Procurement Classification

1-(1-Benzothiophen-2-yl)butane-1,3-dione (CAS 906070-35-7) is a heterocyclic β-diketone featuring a benzothiophene core conjugated to a butane-1,3-dione moiety [1]. With a molecular weight of 218.27 g/mol and formula C₁₂H₁₀O₂S, this compound belongs to the benzothiophene family—a privileged scaffold in medicinal chemistry and materials science . Its dual carbonyl system enables keto-enol tautomerism typical of β-diketones, while the fused benzene-thiophene ring imparts distinct electronic and steric properties relative to monocyclic thiophene analogs [2].

Heterocyclic β-diketone building block with benzothiophene core

Keto-enol tautomerism supports chelation and metal coordination studies

Differentiated electronic/steric profile vs. monocyclic thiophene analogs

• [1] PubChem Compound Summary: 1-(1-Benzothiophen-2-yl)butane-1,3-dione, CID 101957893, National Center for Biotechnology Information. View Source
• [2] Keri, R. S., et al. (2015) 'An overview of benzo[b]thiophene-based medicinal chemistry', European Journal of Medicinal Chemistry, 97, pp. 419–443. View Source

Why Generic Substitution with Simpler Analogs Fails

Generic substitution with monocyclic thiophene analogs such as thenoylacetone (1-(thiophen-2-yl)butane-1,3-dione) or phenyl-based β-diketones fails because the fused benzothiophene ring fundamentally alters key molecular properties that govern ligand design, metal coordination geometry, and pharmacokinetic behavior. The extended π-system of benzothiophene increases lipophilicity (XLogP3 ~2.8 vs ~1.5 for thenoylacetone) and shifts UV-Vis absorption profiles, while the larger steric footprint modifies chelate ring strain and metal-ion selectivity [1]. These differences directly impact performance in applications ranging from extraction metallurgy to kinase inhibitor development, where subtle changes in ring electronics determine potency and selectivity profiles [2].

Lipophilicity mismatch

Monocyclic thiophene analogs (e.g., thenoylacetone) exhibit significantly lower lipophilicity, which may alter membrane partitioning and extraction behavior.

Steric footprint difference

The fused benzothiophene ring increases steric bulk, potentially shifting metal-chelate geometry and ion selectivity relative to simpler β-diketones.

Absorption profile shift

Extended π-conjugation red-shifts UV-Vis absorption; photochemical reactivity and excitation wavelengths may not transfer directly from thiophene-based building blocks.

• [1] PubChem Computed Properties: XLogP3-AA for 1-(1-Benzothiophen-2-yl)butane-1,3-dione (2.8) and 1-(thiophen-2-yl)butane-1,3-dione (1.5), PubChem 2021.05.07. View Source
• [2] Anderson, D. R., et al. (2009) 'Benzothiophene inhibitors of MK2. Part 2: improvements in kinase selectivity and cell potency', Bioorganic & Medicinal Chemistry Letters, 19(16), pp. 4878–4881. View Source

Quantitative Differentiation vs. Closest Structural Analogs

Lipophilicity Enhancement vs. Thenoylacetone

The benzothiophene-fused ring system increases calculated lipophilicity by approximately 1.3 log units compared to the monocyclic thiophene analog thenoylacetone. This elevated lipophilicity directly affects membrane permeability and protein binding in biological settings, and organic-phase partitioning in extraction applications [1].

Lipophilicity enhancement

Cross-study comparable

ΔXLogP3 = +1.3
(2.8 vs. 1.5 for thenoylacetone)

Reported lipophilicity difference may influence membrane partitioning and extraction context.

Computed XLogP3 values; experimental verification advised.

Evidence Dimension	Calculated lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.8
Comparator Or Baseline	Thenoylacetone (1-(thiophen-2-yl)butane-1,3-dione): XLogP3 = 1.5
Quantified Difference	ΔXLogP3 = +1.3 (target compound more lipophilic)
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

Procurement decisions for drug discovery programs or extraction chemistry protocols must account for lipophilicity differences, as a ΔlogP >1.0 can significantly alter bioavailability, off-target binding, and phase-transfer efficiency.

• [1] PubChem Computed Properties: XLogP3-AA for 1-(1-Benzothiophen-2-yl)butane-1,3-dione (CID 101957893) and 1-(thiophen-2-yl)butane-1,3-dione (CID 137654). View Source

Polar Surface Area and Hydrogen-Bond Acceptor Profile

The target compound possesses a topological polar surface area (TPSA) of 62.4 Ų, which is identical to thenoylacetone (both have the same β-diketone acceptor count). However, the benzothiophene scaffold adds substantial non-polar surface area without increasing TPSA, yielding a lower TPSA fraction of total surface area—a profile favored for passive membrane permeation [1].

PSA & H-bond profile

Cross-study comparable

TPSA = 62.4 Ų (identical);
rotatable bonds +1

Maintained hydrogen-bonding capacity while increasing non-polar surface may support passive permeability context.

Computed TPSA; logD experimental validation recommended.

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen-Bond Acceptor Count
Target Compound Data	TPSA = 62.4 Ų; H-bond acceptors = 3; Rotatable bonds = 3
Comparator Or Baseline	Thenoylacetone: TPSA = 62.4 Ų; H-bond acceptors = 3; Rotatable bonds = 2
Quantified Difference	TPSA identical; rotatable bond count +1 for target compound
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

Maintaining the same hydrogen-bonding capacity while increasing molecular surface area enhances passive permeability without compromising solubility, a key differentiator when selecting a β-diketone scaffold for lead optimization.

• [1] PubChem Computed Properties for 1-(1-Benzothiophen-2-yl)butane-1,3-dione (CID 101957893): TPSA 62.4 Ų, H-Bond Acceptor Count 3. View Source

Extended π-Conjugation and UV-Vis Spectral Red-Shift

The fusion of a benzene ring onto the thiophene core extends the π-conjugated system, producing a bathochromic shift in the UV-Vis absorption spectrum. While experimental λmax values for the exact target compound are not publicly reported, class-level inference from benzothiophene versus thiophene chromophores indicates a red-shift of approximately 30–60 nm for the lowest-energy π→π* transition [1]. This shift enables excitation with longer-wavelength light, advantageous in photochemical synthesis and optoelectronic applications [2].

UV-Vis red-shift

Class-level inference

Estimated λmax ~310–340 nm
(Δλ +30–60 nm vs. thiophene analog)

Supports visible-light photochemical synthesis context; longer-wavelength activation may reduce competing photodegradation.

Class-level chromophore comparison; solvent-dependent. Direct measurement advised.

Evidence Dimension	UV-Vis absorption maximum (λmax) of lowest-energy π→π* transition
Target Compound Data	Estimated λmax ~310–340 nm (benzothiophene chromophore)
Comparator Or Baseline	Thenoylacetone: λmax ~280–290 nm (thiophene chromophore)
Quantified Difference	Approximate red-shift Δλ = +30–60 nm
Conditions	Class-level chromophore comparison; solvent-dependent

Why This Matters

For photochemical reaction development or materials applications, the red-shifted absorption of the benzothiophene derivative allows use of visible-range light sources, reducing competing photodegradation pathways compared to UV-dependent monocyclic thiophene analogs.

• [1] Katritzky, A. R., et al. (2010) Handbook of Heterocyclic Chemistry, 3rd edn, Elsevier, Chapter 3.3: UV-Vis spectra of thiophenes and benzothiophenes. View Source
• [2] Saktura, M., et al. (2019) 'Aromatizative Inverse-Electron-Demand Hetero-Diels-Alder Reaction in the Synthesis of Benzothiophene Derivatives', European Journal of Organic Chemistry, 2019(39), pp. 6592–6596. View Source

Steric Bulk and Metal Chelate Geometry

The benzothiophene group presents a substantially larger steric profile than the thiophene ring (estimated Connolly solvent-excluded volume increase ~35–45%). In metal-chelate formation, this increased steric demand alters the bite angle and chelate ring puckering, which can shift metal-ion selectivity patterns. β-Diketones with aromatic substituents are known to exhibit log β₂ stability constant variations of 0.5–2.0 log units depending on the aryl group size, based on class-level data for Ni(II) and Cu(II) complexes of thiophene-containing β-diketones [1].

Steric & chelate effect

Class-level inference

Estimated Δlog β₂ = +0.5 to +1.0
(vs. thenoylacetone for Ni(II)/Cu(II))

May shift metal-ion selectivity in chelation context; reported steric bulk could alter extraction efficiency.

Class-level inference from thio-β-diketone data; requires validation with target compound.

Evidence Dimension	Metal-chelate stability constant variation with aryl substituent size
Target Compound Data	Estimated log β₂ (Ni) shift of +0.5 to +1.0 relative to thenoylacetone (based on benzothiophene electron-donating character)
Comparator Or Baseline	Thenoylacetone: log β₂(Ni) ≈ 10.5–11.5 (literature range for thiophene β-diketones)
Quantified Difference	Estimated Δlog β₂ = +0.5 to +1.0 (target compound potentially higher)
Conditions	Class-level inference from thio-β-diketone metal chelate stability data

Why This Matters

In solvent extraction and metal recovery processes, even a 0.5 log unit difference in stability constant translates to a ~3-fold change in extraction efficiency at a given pH, making the benzothiophene derivative a potentially superior extractant for specific metal separations.

• [1] Livingstone, S. E., and Mayfield, J. H. (1975) 'Thio derivatives of β-diketones and their metal chelates. V. Acid dissociation constants of some monothio-β-diketones and stability constants of nickel(II) and copper(II) chelates', Australian Journal of Chemistry, 28(7), pp. 1517–1523. View Source

Priority Application Scenarios

Medicinal Chemistry: Kinase Inhibitor Building Block

The elevated lipophilicity (XLogP3 = 2.8) and identical TPSA (62.4 Ų) relative to thenoylacetone position this compound as a preferred β-diketone building block for kinase inhibitor programs where balanced permeability and solubility are critical. Benzothiophene-containing MK2 inhibitors have demonstrated cellular potencies below 500 nM when optimized for kinase selectivity, and the 2-position attachment of the butane-1,3-dione moiety allows for further derivatization at the acetyl methyl group to fine-tune pharmacokinetic properties [1].

Solvent Extraction and Selective Metal Recovery

The larger steric footprint of the benzothiophene ring compared to monocyclic thiophene or phenyl β-diketones modulates the chelate bite angle and coordination sphere, offering potentially enhanced selectivity for specific transition metals (e.g., Cu(II) over Ni(II)) in liquid-liquid extraction systems. Procurement for metallurgical separation process development should prioritize this compound when thenoylacetone or benzoylacetone fail to achieve the required separation factors [1].

Photochemical Synthesis with Visible-Light Activation

The red-shifted absorption of the benzothiophene π-system relative to thiophene analogs enables photoinduced oxidative annulation reactions using visible-wavelength irradiation rather than harsh UV light. Recent methodology demonstrates that 1-aryl-2-(heteroaryl)butane-1,3-diones undergo transition-metal-free photocyclization to polyheterocyclic products, and the benzothiophene variant is expected to extend the substrate scope due to its favorable absorption characteristics and excited-state intramolecular proton transfer (ESIPT) capability [1].

Organic Semiconductor and Dye Precursor Development

The extended conjugation and electron-rich benzothiophene core make this compound a suitable precursor for synthesizing fused heterocyclic dyes and organic semiconductors. The 2-position attachment of the butane-1,3-dione allows for regioselective cyclization to form benzothieno-fused systems with tunable HOMO-LUMO gaps. Optoelectronic material research groups should select this compound over monocyclic thiophene diketones when targeting narrow-bandgap materials or near-infrared-absorbing dyes [1].

Application

Selection Property

Validation Focus

Kinase inhibitor building block synthesis

Balanced lipophilic-hydrophilic profile with conserved H-bond capacity

Permeability and solubility optimization; kinase selectivity derivation

Metal extraction and recovery studies

Sterically differentiated chelate geometry vs. monocyclic β-diketones

Metal-ion selectivity and pH-dependent extraction efficiency

Visible-light photochemical synthesis

Red-shifted absorption into visible range (benzothiophene chromophore)

Photoinduced cyclization and ESIPT capability; wavelength-dependent reactivity

Organic semiconductor and dye precursor

Extended π-conjugation and electron-rich fused core

HOMO-LUMO gap tunability; regioselective cyclization to narrow-bandgap materials

• [1] Saktura, M., et al. (2019) 'Aromatizative Inverse-Electron-Demand Hetero-Diels-Alder Reaction in the Synthesis of Benzothiophene Derivatives', European Journal of Organic Chemistry, 2019(39), pp. 6592–6596. View Source